4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C21H27NO2/c1-15-6-11-19(14-16(15)2)24-13-12-22-20(23)17-7-9-18(10-8-17)21(3,4)5/h6-11,14H,12-13H2,1-5H3,(H,22,23)
• InChI Key: WSTIQBKMNPULCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCNC(=O)C2=CC=C(C=C2)C(C)(C)C)C
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide is an organic compound with the molecular formula C21H27NO2 and a molecular weight of 325.44 g/mol . This compound is known for its applications in organic synthesis and medicinal chemistry, particularly in the preparation of drug candidates containing hindered amine motifs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide typically involves the reaction of 4-tert-butylbenzoyl chloride with 2-(3,4-dimethylphenoxy)ethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base like sodium hydride or potassium carbonate.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines, alcohols.

Substitution: Amides, thioamides.

Scientific Research Applications

4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules and drug candidates.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-tert-butyl-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide
• 4-(tert-butylamino)benzamide
• 4,4’-Di-tert-butyl-2,2’-bipyridyl

Uniqueness

This compound is unique due to its specific structural features, such as the presence of both tert-butyl and dimethylphenoxy groups. These features contribute to its distinct chemical reactivity and potential biological activities, making it a valuable compound in various fields of research and industry.